Cas no 862372-12-1 ((2S)-3-methoxy-2-(methylamino)propanamide)

• Product Name: (2S)-3-methoxy-2-(methylamino)propanamide
• CAS No: 862372-12-1
• MF: C₅H₁₂N₂O₂
• MW: 132.160981178284
• MDL: MFCD19214600
• CID: 4248221
• PubChem ID: 57979827
• Update Time: 2025-05-22

(2S)-3-methoxy-2-(methylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-methoxy-2-(methylamino)-, (2S)-
• N2,O-Dimethyl-L-serinamide
• (2S)-3-methoxy-2-(methylamino)propanamide
• UPPHKLRGHMXIIY-BYPYZUCNSA-N
• EN300-220366
• SCHEMBL13599974
• 862372-12-1

• MDL： MFCD19214600
• Inchi： 1S/C5H12N2O2/c1-7-4(3-9-2)5(6)8/h4,7H,3H2,1-2H3,(H2,6,8)/t4-/m0/s1
• InChI Key： UPPHKLRGHMXIIY-BYPYZUCNSA-N
• SMILES： C(N)(=O)[C@@H](NC)COC

Computed Properties

• Exact Mass: 132.089877630Da
• Monoisotopic Mass: 132.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 251.2±30.0 °C at 760 mmHg
• Flash Point: 105.7±24.6 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(2S)-3-methoxy-2-(methylamino)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2S)-3-methoxy-2-(methylamino)propanamide

Exploring the Potential of (2S)-3-methoxy-2-(methylamino)propanamide (CAS No 862372-12-1)

The compound (2S)-3-methoxy-2-(methylamino)propanamide, identified by the CAS registry number CAS No 862372-12-1, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of amino amides, which are known for their versatility in organic synthesis and pharmacological applications. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules with therapeutic potential.

Structurally, (2S)-3-methoxy-2-(methylamino)propanamide features a chiral center at the second carbon atom, which is a critical factor in determining its stereochemical properties. The presence of a methoxy group at the third carbon introduces additional electronic and steric effects, influencing its reactivity and biological activity. This compound's amide functionality makes it a valuable building block in peptide synthesis and other organic transformations.

Recent advancements in synthetic chemistry have enabled more efficient methods for the preparation of (2S)-3-methoxy-2-(methylamino)propanamide. Researchers have explored various asymmetric synthesis routes to achieve high enantiomeric excess, which is crucial for its application in chiral drug development. These methods often involve the use of chiral catalysts or auxiliaries, ensuring precise control over the stereochemistry of the final product.

The biological activity of (2S)-3-methoxy-2-(methylamino)propanamide has been a focal point of recent investigations. Studies suggest that this compound exhibits potential as a modulator of key enzymes and receptors involved in metabolic pathways. For instance, its ability to interact with specific targets makes it a promising candidate for the development of drugs targeting metabolic disorders or neurodegenerative diseases.

In addition to its pharmacological applications, (2S)-3-methoxy-2-(methylamino)propanamide has shown promise in materials science. Its unique structure allows for the formation of self-assembled monolayers, which are valuable in the fabrication of advanced materials with tailored properties. This dual functionality underscores its importance as both a chemical building block and a functional material.

Looking ahead, the continued exploration of (2S)-3-methoxy-2-(methylamino)propanamide's properties will undoubtedly lead to new insights and applications. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock its full potential, contributing to advancements in medicine, materials science, and beyond.